Cas no 1223782-65-7 (8-methoxy-3-phenyl-N-[3-(propan-2-yloxy)propyl]thieno[3,2-c]quinoline-2-carboxamide)

8-methoxy-3-phenyl-N-[3-(propan-2-yloxy)propyl]thieno[3,2-c]quinoline-2-carboxamide structure
1223782-65-7 structure
Product Name:8-methoxy-3-phenyl-N-[3-(propan-2-yloxy)propyl]thieno[3,2-c]quinoline-2-carboxamide
CAS No:1223782-65-7
MF:C25H26N2O3S
MW:434.550545215607
CID:5393669
Update Time:2023-11-20

8-methoxy-3-phenyl-N-[3-(propan-2-yloxy)propyl]thieno[3,2-c]quinoline-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 8-Methoxy-N-[3-(1-methylethoxy)propyl]-3-phenylthieno[3,2-c]quinoline-2-carboxamide
    • 8-methoxy-3-phenyl-N-[3-(propan-2-yloxy)propyl]thieno[3,2-c]quinoline-2-carboxamide
    • Inchi: 1S/C25H26N2O3S/c1-16(2)30-13-7-12-26-25(28)24-22(17-8-5-4-6-9-17)20-15-27-21-11-10-18(29-3)14-19(21)23(20)31-24/h4-6,8-11,14-16H,7,12-13H2,1-3H3,(H,26,28)
    • InChI Key: LBWAHPGTSQJFRZ-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC(OC)=CC=2)C2SC(C(NCCCOC(C)C)=O)=C(C3=CC=CC=C3)C=2C=1

Computed Properties

  • Exact Mass: 434.166
  • Monoisotopic Mass: 434.166
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 8
  • Complexity: 583
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 88.7A^2

Experimental Properties

  • Density: 1.209±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 658.9±55.0 °C(Predicted)
  • pka: 13.39±0.46(Predicted)

8-methoxy-3-phenyl-N-[3-(propan-2-yloxy)propyl]thieno[3,2-c]quinoline-2-carboxamide Pricemore >>

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